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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disodium maleate, the disodium salt of maleic acid, is a versatile organic compound with

significant applications across various scientific and industrial sectors.[1] Its utility is prominent

in polymer chemistry, as a crucial component in the synthesis of various copolymers, and within

the pharmaceutical industry, where it serves as an excipient in drug formulations.[1] This

technical guide provides an in-depth overview of the core physical and chemical properties of

disodium maleate, supported by experimental methodologies and structured data

presentation to aid researchers and professionals in its application and development.

Chemical Identity and Structure
Disodium maleate is chemically designated as disodium (2Z)-but-2-enedioate.[1] The

presence of a cis-configured carbon-carbon double bond is a key structural feature that

influences its chemical reactivity and physical properties.

Molecular Formula: C₄H₂Na₂O₄[1]

Canonical SMILES: C1=CC(=O)OC1=O.[Na+].[Na+]

InChI Key: MSJMDZAOKORVFC-UAIGNFCESA-L[1]
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Physical Properties
Disodium maleate is typically a white crystalline powder under ambient conditions.[1] A

summary of its key physical properties is presented in the table below.

Property Value References

Molecular Weight 160.04 g/mol [1][2]

Exact Mass 159.97484710 g/mol [2]

Melting Point >300°C (decomposes)

Density 1.499 g/cm³ [1]

Solubility in Water >50 g/L (25°C) [1]

pKa (of maleic acid) pKa₁ = 1.9, pKa₂ = 6.2 [1]

pH (50 g/L solution at 25°C) 7.0 - 9.0 [1]

Appearance White crystalline powder [1]

Chemical Properties
The chemical behavior of disodium maleate is largely dictated by the carboxylate groups and

the carbon-carbon double bond.

Reactivity
Neutralization: As a salt of a weak acid and a strong base, it reacts with strong acids to form

maleic acid.

Esterification: The carboxylate groups can be esterified under acidic conditions with alcohols.

Polymerization: Disodium maleate can participate in polymerization reactions. In emulsion

polymerization, it can influence the polymerization activity. For instance, in the

copolymerization of maleic anhydride and sodium allyl sulfonate, the degree of neutralization

to form monosodium or disodium maleate significantly affects the reaction. Disodium
maleate, having a poorer polymerization activity compared to monosodium maleate, can

hinder the polymerization process.[2]
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Stability
Disodium maleate is generally stable under normal conditions. However, at elevated

temperatures, it will decompose.

Experimental Protocols
Determination of Melting Point
Methodology: The melting point of disodium maleate can be determined using a standard

capillary melting point apparatus.

Sample Preparation: A small amount of finely powdered, dry disodium maleate is packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting point range. For disodium maleate, decomposition is typically observed at

temperatures above 300°C.

Determination of Aqueous Solubility
Methodology: The solubility of disodium maleate in water can be determined by preparing a

saturated solution and measuring the concentration of the dissolved solid.

Preparation of Saturated Solution: An excess amount of disodium maleate is added to a

known volume of deionized water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25°C) for a

sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

Sample Collection and Analysis: A sample of the supernatant is carefully withdrawn, filtered

to remove any undissolved solid, and its concentration is determined using a suitable
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analytical method, such as gravimetric analysis (evaporation of the solvent and weighing the

residue) or a validated titration method.

pH Determination
Methodology: The pH of an aqueous solution of disodium maleate is measured using a

calibrated pH meter according to USP General Chapter <791>.

Solution Preparation: A solution of known concentration (e.g., 50 g/L) is prepared by

dissolving a weighed amount of disodium maleate in deionized water.

Calibration: The pH meter is calibrated using standard buffer solutions of known pH (e.g., pH

4.0, 7.0, and 10.0).

Measurement: The electrode of the calibrated pH meter is immersed in the disodium
maleate solution, and the pH reading is recorded once it stabilizes.

Assay by Titration
Methodology: The purity of disodium maleate can be determined by a non-aqueous acid-base

titration.

Sample Preparation: A precisely weighed amount of disodium maleate is dissolved in a

suitable non-aqueous solvent, such as glacial acetic acid.

Titration: The solution is titrated with a standardized solution of a strong acid in a non-

aqueous solvent, such as perchloric acid in glacial acetic acid.

Endpoint Detection: The endpoint of the titration can be determined potentiometrically or by

using a suitable visual indicator. The volume of titrant required to reach the endpoint is

recorded.

Calculation: The percentage purity of disodium maleate is calculated based on the

stoichiometry of the reaction and the concentration of the titrant.

Spectroscopic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy
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Sample Preparation: A small amount of dry disodium maleate is mixed with potassium

bromide (KBr) and pressed into a thin pellet. Alternatively, a spectrum can be obtained using

an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: The FTIR spectrum is recorded over a suitable wavenumber range (e.g.,

4000-400 cm⁻¹). Key characteristic peaks for the carboxylate groups (around 1600-1550

cm⁻¹ and 1400 cm⁻¹) and the C=C double bond should be observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: A sample of disodium maleate is dissolved in a suitable deuterated

solvent, such as deuterium oxide (D₂O). A small amount of a reference standard (e.g., DSS

or TSP) is added for chemical shift referencing.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR

spectrometer. The ¹H NMR spectrum is expected to show a singlet for the two equivalent

vinyl protons, and the ¹³C NMR spectrum will show signals for the carboxylate carbons and

the vinyl carbons.

Applications and Logical Workflows
Quality Control of Disodium Maleate as a
Pharmaceutical Excipient
Disodium maleate is used as an excipient in pharmaceutical formulations. A typical quality

control workflow ensures its identity, purity, and suitability for use.
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Caption: Quality Control Workflow for Disodium Maleate.

Role in Emulsion Polymerization
Disodium maleate can be used as a comonomer or pH buffer in emulsion polymerization

processes. The following diagram illustrates a simplified workflow.
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Caption: Emulsion Polymerization Workflow with Disodium Maleate.

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of disodium maleate, along with relevant experimental protocols and visualizations of its

application workflows. The structured presentation of this data is intended to be a valuable

resource for researchers, scientists, and drug development professionals, facilitating a deeper

understanding and more effective utilization of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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